Cas no 1027990-21-1 (3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1027990-21-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 1081496
• PubChem ID: 10656149
• Update Time: 2025-10-30

3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine
• 3-(Bromomethyl)-2H-pyrazolo[3,4-b]pyridine
• 3-(bromomethyl)-1Hpyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridine, 3-(broMoMethyl)-
• 1027990-21-1
• AKOS022175317
• 1313725-95-9
• DA-24969
• DTXSID20443071
• EN300-193472
• SCHEMBL2178131
• AEWIVRMYTGWLOX-UHFFFAOYSA-N
• DB-058863
• CRB99021

• Inchi： 1S/C7H6BrN3/c8-4-6-5-2-1-3-9-7(5)11-10-6/h1-3H,4H2,(H,9,10,11)
• InChI Key： AEWIVRMYTGWLOX-UHFFFAOYSA-N
• SMILES： BrCC1=C2C=CC=NC2=NN1

Computed Properties

• Exact Mass: 210.97500
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.85280

Additional information on 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine

Professional Introduction to 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1027990-21-1)

3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine, identified by the CAS number 1027990-21-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a scaffold that is widely recognized for its versatile biological activities and potential therapeutic applications. The presence of a bromomethyl functional group on the pyrazolopyridine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine combines the nitrogen-rich environment of the pyrazole and pyridine rings, which are known for their ability to interact with biological targets such as enzymes and receptors. This dual functionality not only facilitates further chemical modifications but also positions the compound as a promising candidate for drug discovery initiatives. The bromomethyl group, in particular, is a versatile handle for introducing various substituents through nucleophilic addition reactions, enabling the construction of diverse molecular libraries.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential applications in oncology, immunology, and neurology. The pyrazolopyridine scaffold has been extensively studied due to its ability to modulate key biological pathways. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The bromomethyl-substituted derivative (3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine) is particularly intriguing because it allows for rapid diversification of the core structure through click chemistry and other palladium-catalyzed reactions.

One of the most compelling aspects of 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine is its utility in generating libraries of compounds for high-throughput screening (HTS). The bromomethyl group can be selectively functionalized to introduce pharmacophores that are critical for receptor binding. This flexibility has been exploited in several drug discovery programs aimed at identifying inhibitors of protein-protein interactions and other key targets in disease pathways. The compound’s ability to undergo cross-coupling reactions with aryl halides and organometallic reagents makes it an indispensable tool in synthetic organic chemistry.

The pharmaceutical industry has increasingly relied on heterocyclic compounds due to their broad spectrum of biological activities. Pyrazolopyridines, in particular, have been identified as key motifs in several approved drugs, highlighting their importance as pharmacological scaffolds. The synthesis of 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine involves multi-step organic transformations that highlight its synthetic accessibility. Researchers have optimized routes to produce this intermediate with high yield and purity, ensuring its suitability for downstream applications.

Recent advancements in computational chemistry have further enhanced the utility of 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict the binding affinity of various derivatives to biological targets with remarkable accuracy. This approach has accelerated the discovery process by identifying lead compounds that can be further optimized through experimental validation. The integration of computational tools with traditional synthetic methodologies has been instrumental in streamlining drug development pipelines.

The versatility of 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine extends beyond its role as a building block for drug discovery. It has also been employed in materials science and agrochemical research due to its ability to form stable complexes with metals and other functional groups. These complexes exhibit unique properties that make them suitable for applications such as catalysis and luminescence. The broad utility of this compound underscores its importance as a multifunctional chemical entity.

In conclusion, 3-(Bromomethyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1027990-21-1) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features and reactivity make it an invaluable intermediate for creating novel bioactive molecules. As research continues to uncover new therapeutic opportunities, compounds like this will remain at the forefront of pharmaceutical innovation. The ongoing exploration of its derivatives promises to yield groundbreaking advancements in medicine and related fields.